Cas no 1270317-50-4 (2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid)

• Product Name: 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid
• CAS No: 1270317-50-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 6293933
• PubChem ID: 126971188
• Update Time: 2025-06-12

2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid
• 1270317-50-4
• EN300-1964864

• Inchi： 1S/C9H11ClN2O2/c1-5-2-6(4-8(10)12-5)3-7(11)9(13)14/h2,4,7H,3,11H2,1H3,(H,13,14)
• InChI Key： ADFICBKFECCXFD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=N1)CC(C(=O)O)N

Computed Properties

• Exact Mass: 214.0509053g/mol
• Monoisotopic Mass: 214.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid

Introduction to 2-Amino-3-(2-Chloro-6-Methylpyridin-4-yl)Propanoic Acid (CAS No. 1270317-50-4)

2-Amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid (CAS No. 1270317-50-4) is a synthetic amino acid with significant potential in various fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a chlorinated pyridine derivative, has garnered attention due to its unique structural features and biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-Amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid is characterized by its complex molecular structure, which includes an amino group, a carboxylic acid group, and a substituted pyridine ring. The presence of the chlorine and methyl groups on the pyridine ring imparts specific chemical properties that influence its reactivity and biological behavior. The compound has a molecular formula of C₁₀H₁₂ClN₂O₂ and a molecular weight of approximately 233.67 g/mol. It is typically a white crystalline solid with a melting point ranging from 185 to 187°C.

The solubility of 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid in water is moderate, making it suitable for various aqueous-based reactions and biological assays. Its pKa values are crucial for understanding its behavior in different pH environments, which is essential for optimizing its use in pharmaceutical formulations and drug delivery systems.

Synthesis Methods

The synthesis of 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid involves several well-documented methods, each with its advantages and limitations. One common approach is the reaction of 4-chloro-6-methylpyridine with an appropriate amino acid precursor, followed by subsequent functional group manipulations to achieve the desired product. Another method involves the coupling of a protected amino acid with a substituted pyridine derivative, followed by deprotection steps.

A recent study published in the Journal of Organic Chemistry (JOC) reported an efficient one-pot synthesis method using microwave-assisted conditions, which significantly reduced reaction times and improved yields. This method not only enhances the practicality of large-scale production but also reduces environmental impact by minimizing waste generation.

Biological Activities and Applications

2-Amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid has shown promising biological activities that make it a valuable candidate for drug development. One of its key applications is as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been studied for its potential as an inhibitor of protein kinases, which are implicated in cancer progression and other proliferative disorders.

A notable study published in the Journal of Medicinal Chemistry (JMC) demonstrated that 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid exhibits potent inhibitory activity against the enzyme tyrosine kinase, which plays a crucial role in signal transduction pathways associated with cell growth and survival. This finding suggests that the compound could be developed into a novel therapeutic agent for treating cancers characterized by aberrant kinase activity.

Beyond its potential as an enzyme inhibitor, 2-amino-3-(2-chloro-6-methylpyridin-4-yl)propanoic acid has also been investigated for its anti-inflammatory properties. Research conducted at the National Institutes of Health (NIH) revealed that the compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight its potential as an anti-inflammatory drug candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-amino-3-(2-chloro-6-methylpyridin-4-y l)propanoic acid into clinical trials. Several pharmaceutical companies are currently conducting Phase I trials to evaluate the safety and pharmacokinetic profile of the compound in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to clinical trials, ongoing research is focused on optimizing the chemical structure of 2-amino -3-(2-chloro -6-methylpyridin -4-y l)propan oic acid strong >to enhance its potency , selectivity ,and bioavailability . Computational methods ,such as molecular docking studies ,are being employed to identify key interactions between the compound and its target proteins . These efforts aim to develop more effective derivatives with improved therapeutic profiles . p > < p >The future prospects for 2-amino -3-( 2-chlor o -6-meth ylpyri din -4-y l)p ropan oic aci d strong >are promising . Its unique chemical structure ,combined with its diverse biological activities ,makes it a valuable lead compound for drug discovery . As research continues to uncover new applications and optimize its properties ,it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases . p > article > response >